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Compound of Interest

Compound Name: Apilimod Mesylate

Cat. No.: B1663033

The following guide provides essential safety and logistical information for the proper disposal
of Apilimod Mesylate, ensuring compliance with safety regulations and environmental
protection. This procedure is intended for researchers, scientists, and drug development
professionals engaged in laboratory work involving this compound.

Apilimod Mesylate is an investigational drug that requires careful handling and disposal due
to its potential hazards. Safety Data Sheets (SDS) indicate that Apilimod Mesylate can cause
skin and eye irritation, may cause respiratory irritation, is harmful if swallowed, and is very toxic
to aquatic life with long-lasting effects.[1][2][3] Therefore, proper disposal is crucial to mitigate
these risks.

l. Immediate Safety Precautions and Spill
Management

Before beginning any disposal procedure, ensure that appropriate personal protective
equipment (PPE) is worn, including safety goggles, gloves, and a lab coat.[2] All handling of
Apilimod Mesylate should be conducted in a well-ventilated area, preferably within a chemical
fume hood, to avoid inhalation of dust or aerosols.[1][2] An accessible safety shower and eye
wash station are mandatory.[2]

In the event of a spill:

o Evacuate non-essential personnel from the area.[1]
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e Ensure adequate ventilation.[1]

e Absorb liquid solutions with an inert, non-combustible material such as diatomite or universal
binders.[1]

e For solid spills, carefully sweep or vacuum the material, avoiding dust generation.[1]
o Decontaminate the spill area and equipment by scrubbing with alcohol.[1]

o Collect all contaminated materials in a sealed, properly labeled container for hazardous
waste disposal.[1]

e Prevent the spill from entering drains or water courses.[1][2]

Il. Step-by-Step Disposal Procedure for Apilimod
Mesylate

The disposal of Apilimod Mesylate, as an investigational and potentially hazardous chemical,
must adhere to federal, state, and local regulations, as well as institutional and sponsor-specific
guidelines for investigational drugs.[1][4][5]

Step 1: Waste Identification and Segregation

« |dentify: All materials contaminated with Apilimod Mesylate, including unused or expired
product, partially used vials, empty containers, contaminated PPE, and spill cleanup
materials, must be treated as hazardous waste.[5][6]

e Segregate: Do not mix Apilimod Mesylate waste with other waste streams.[7] Specifically,
keep it separate from incompatible materials such as strong acids, strong alkalis, and strong
oxidizing or reducing agents.[1][2] It is best practice to collect halogenated and non-
halogenated solvent wastes separately.[3]

Step 2: Containerization

o Select an Appropriate Container: Use a designated, leak-proof hazardous waste container
that is compatible with the chemical.[6][7] Plastic containers are often preferred for chemical
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waste.[6] The original container may be used if it is in good condition.[9] Do not use food
containers.[9]

o Securely Seal: Keep the waste container tightly closed except when adding waste.[6][9] This
prevents the release of vapors and protects against spills.

Step 3: Labeling

Properly Label: Clearly label the waste container with the words "Hazardous Waste," the full
chemical name "Apilimod Mesylate," and any other information required by your institution's
Environmental Health and Safety (EHS) department.[6] Accurate labeling is crucial for safe
handling and disposal by waste management personnel.[6]

Step 4: Accumulation and Storage

Designated Area: Store the sealed and labeled waste container in a designated Satellite
Accumulation Area (SAA) within the laboratory, at or near the point of generation.[6][9]

Storage Limits: Adhere to the storage limits for hazardous waste in your SAA. For example,
a maximum of 55 gallons of hazardous waste or one quart of acutely toxic chemical waste
may be accumulated at a time.[6]

Secondary Containment: Ensure reliable secondary containment, such as a spill tray, is in
place to contain any potential leaks.[7]

Step 5: Disposal and Removal

o Contact EHS: Do not dispose of Apilimod Mesylate down the drain or in the regular trash.
[10] Contact your institution's Environmental Health and Safety (EHS) department to arrange
for the pickup and disposal of the hazardous waste.[4][6]

 Incineration: As an investigational drug, the recommended final disposal method is typically
incineration by an approved and licensed hazardous waste management vendor.[4][5] Your
EHS department will manage this process.

» Documentation: Maintain accurate records of the disposal, as required by your institution and
any clinical trial sponsors.[5][11] Certificates of destruction should be retrievable.[5]
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Empty Containers: A container that held Apilimod Mesylate is considered "empty" under
federal regulations if all waste has been removed by standard practice and no more than 2.5
cm of residue remains, or 3% by weight for containers less than 110 gallons.[8] However, given
the hazardous nature of this compound, it is prudent to treat all empty containers as hazardous
waste and dispose of them through the EHS department.[5] At a minimum, labels should be
removed or defaced before disposal to protect confidential information if applicable.[7]

lll. Quantitative Data for Chemical Waste
Management

The following table summarizes key quantitative parameters relevant to the safe management
of laboratory chemical waste, based on general guidelines. Always consult your institution's
specific procedures, as these values may vary.

Parameter Guideline Value Source
Satellite Accumulation Area Max. 55 gallons of hazardous 6]
(SAA) Volume Limit waste
Acutely Toxic Waste (P-list) Max. 1 quart (liquid) or 1 kg 6]
SAA Limit (solid)
SAA Storage Time Limit

] ] Up to 12 months [6]
(Partially Filled)
Time to Remove Full Container o

Within 3 calendar days [6]119]

from SAA

pH Range for Potential Drain > 5.0 and < 12.5 (Not for

9
Disposal (Aqueous) Apilimod Mesylate) Ll

Residue for "Empty" Container < 2.5 cm or < 3% by weight [8]

IV. Apilimod Mesylate Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Apilimod Mesylate waste generated in a laboratory setting.
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Waste Generation & Segregation

Apilimod Mesylate Waste Generated
(Unused product, contaminated labware, PPE)

\

Segregate waste from incompatible materials
(Strong acids/alkalis, oxidizers)

Containerizatv;n & Labeling

Select compatible, leak-proof
hazardous waste container

Y
Label container with:
'Hazardous Waste'
'Apilimod Mesylate'

A

Keep container securely sealed

Accumulativ & Storage

Store in designated Satellite
Accumulation Area (SAA)

\
Use secondary containment
(e.g., spill tray)

\

Monitor accumulation limits
(e.g., <55 gallons, <12 months)

Final I%'sposal

Container is full or
storage limit reached

\

Contact Environmental Health
& Safety (EHS) for pickup

\

EHS transports for disposal
(typically incineration)

\

Maintain disposal records
(Certificate of Destruction)

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Apilimod Mesylate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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